3-Fluoro-4-methylbenzenesulfonyl chloride
Overview
Description
3-Fluoro-4-methylbenzenesulfonyl chloride (FMBS) is a chemical compound used in organic synthesis and research applications. It is a colorless crystalline solid that is soluble in organic solvents and has a melting point of approximately 160 °C. FMBS is a versatile reagent that has been used in numerous organic transformations such as the formation of sulfonamides, amides, and esters. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Activating Hydroxyl Groups of Polymeric Carriers
4-Fluorobenzenesulfonyl chloride, a similar compound to 3-Fluoro-4-methylbenzenesulfonyl chloride, is effective in activating hydroxyl groups for covalent attachment of biologicals to solid supports. It has potential therapeutic applications in bioselective separation of human lymphocyte subsets and tumor cells from bone marrow (Chang, Gee, Smith, & Lake, 1992).
Synthesis of Key Intermediates for Pesticides
2-Chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, related to this compound, is useful in synthesizing intermediates for pesticides such as herbicidal j7uthiacet-methyl (Du, Chen, Zheng, & Xu, 2005).
Synthesis of Fluoro-2-(methylthio)benzylamine and Sulfone
This compound can be used in the practical synthesis of 4‐fluoro‐2‐(methylthio)benzylamine and the corresponding sulfone, which are key in various chemical syntheses (Perlow, Kuo, Moritz, Wai, & Egbertson, 2007).
Development of Antibacterial Agents
It is involved in the synthesis of N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides, which exhibit potent antibacterial properties (Abbasi, Manzoor, Aziz‐ur‐Rehman, Siddiqui, Ahmad, Malik, Ashraf, Qurat-Ul-Ain, & Shah, 2015).
Synthesis of Sulfonated Derivatives
This chemical is instrumental in synthesizing sulfonated derivatives of 4-Fluoroaniline, contributing to the development of various chemical compounds (Courtin, 1982).
Development of Novel Compounds
It plays a role in creating new derivatives such as phenylhydrazides, hydrazides, hydrazones, and sulfonylpyrazoles, which have diverse applications (Cremlyn, Swinbourne, & Mguni, 1980).
Fluorescent Probes and Detection Methods
The compound has applications in creating fluorescent probes for sensitive detection of various substances, enhancing analytical chemistry techniques (Wang, Yang, & Zhao, 2009).
Mechanism of Action
Biochemical Pathways
It’s known that the compound can be used as a gcn2 modulator . GCN2 is a protein kinase that plays a role in the cellular response to amino acid starvation, UV radiation, and other stress conditions .
Result of Action
It’s known that the compound can cause severe skin burns and eye damage .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Fluoro-4-methylbenzenesulfonyl chloride. For instance, the compound is sensitive to moisture , which means its stability and reactivity can be affected by humidity.
Safety and Hazards
“3-Fluoro-4-methylbenzenesulfonyl chloride” is classified as a skin corrosive (Category 1B) and causes serious eye damage (Category 1) . It may cause respiratory irritation . The compound should be handled with protective gloves, protective clothing, eye protection, and face protection . It should be used only outdoors or in a well-ventilated area .
properties
IUPAC Name |
3-fluoro-4-methylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClFO2S/c1-5-2-3-6(4-7(5)9)12(8,10)11/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDUHIMCRFRIVFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClFO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381022 |
Source
|
| Record name | 3-Fluoro-4-methylbenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381022 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90260-13-2 |
Source
|
| Record name | 3-Fluoro-4-methylbenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381022 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-fluoro-4-methylbenzene-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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